Cas no 75492-21-6 (4-(1-hydroxy-2-methylpropan-2-yl)benzoic acid)

• Product Name: 4-(1-hydroxy-2-methylpropan-2-yl)benzoic acid
• CAS No: 75492-21-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD20644282
• CID: 3029870
• PubChem ID: 20496286
• Update Time: 2025-09-18

4-(1-hydroxy-2-methylpropan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxy-2-methylpropan-2-yl)benzoic acid
• 4-(1-Hydroxy-2-Methylpropan-2-Yl)Benzoic Acid(WXC03669)

• MDL： MFCD20644282
• Inchi： 1S/C11H14O3/c1-11(2,7-12)9-5-3-8(4-6-9)10(13)14/h3-6,12H,7H2,1-2H3,(H,13,14)
• InChI Key： KADBZOKJZAQHFT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(C)(C)CO)C=C1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes